Cas no 105-81-7 (1-Allyl-3-(2-hydroxyethyl)-2-thiourea)

• Product Name: 1-Allyl-3-(2-hydroxyethyl)-2-thiourea
• CAS No: 105-81-7
• MF: C₆H₁₂N₂OS
• MW: 160.237279891968
• MDL: MFCD00002838
• CID: 81859
• PubChem ID: 87561891
• Update Time: 2025-09-18

1-Allyl-3-(2-hydroxyethyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• N-Allyl-N'-2-hydroxyethylthiourea
• 1-Allyl-3-(2-hydroxyethyl)-2-thiourea
• N-Allyl-N'-(2-hydroxyethyl)thiourea
• 1-(2-hydroxyethyl)-3-prop-2-enylthiourea
• N-Allyl-N′-(2-hydroxyethyl)thiourea
• 2-AMINO-4-BROMOTHIOPHENOL
• n-(2-hydroxyethyl)-n’-2-propenyl
• 1-allyl-3-(2-hydroxyethyl)thiourea
• N-ALLYL-N'(B-HYDROXYETHYL)THIOUREA
• 1-(2-Hydroxyethyl)-3-allylthiourea
• 1-ALYL-3-(2-HYDROXYETHYL)-2-THIOUREA
• 1-allyl-3-(2-hydroxyethyl)-2-thio-ure
• 1-Alyl-3-(2-hydroxyeth
• Thiourea, N-(2-hydroxyethyl)-N'-2-propenyl-
• N-(2-Hydroxyethyl)-N'-allylthiourea
• N-(2-Hydroxyethyl)-N'-2-propenylthiourea
• Urea, 1-allyl-3-(2-hydroxyethyl)-2-thio-
• 1-Allyl-3-(2-hydroxyethyl) thiourea
• N-Allyl-N'-(beta-hydroxyethyl)thiourea
• MLS000736772
• Thiourea
• Thiourea, N-(2-hydroxyethyl)-N'-2-propen-1-yl-
• 2-{[(prop
• BRN 1766401
• Maybridge1_007075
• D88231
• STR05334
• A0230
• SCHEMBL176403
• HMS561J13
• HMS2884P03
• NS00023392
• N-(2-Hydroxyethyl)-N'-2-propen-1-ylthiourea
• MFCD00002838
• CHEMBL1610103
• AI3-51115
• N-Allyl-N'-(.beta.-hydroxyethyl) thiourea
• NSC-70444
• 3-04-00-00711 (Beilstein Handbook Reference)
• NCGC00246865-01
• AKOS003267023
• 1-Allyl-3-.beta.-hydroxyethyl-2-thiourea
• J-504171
• VUVPNTYTOUGMDG-UHFFFAOYSA-N
• EINECS 203-334-7
• NSC70444
• 105-81-7
• Thiourea,N-(2-hydroxyethyl)-N'-2-propen-1-yl-
• DTXSID0059324
• A801325
• NSC 70444
• 3-(2-Hydroxyethyl)-1-allyl-2-thiourea
• Q26840884
• N-allyl-N'-(2-hydroxyethyl)thiocarbamide
• FT-0655705
• SMR000528319
• N-Allyl-N'-(.beta.-hydroxyethyl)thiourea
• 3-(2-hydroxyethyl)-1-(prop-2-en-1-yl)thiourea
• 1-(2-hydroxyethyl)-3-(prop-2-en-1-yl)thiourea

• MDL： MFCD00002838
• Inchi： 1S/C6H12N2OS/c1-2-3-7-6(10)8-4-5-9/h2,9H,1,3-5H2,(H2,7,8,10)
• InChI Key： VUVPNTYTOUGMDG-UHFFFAOYSA-N
• SMILES： S=C(NCC=C)NCCO
• BRN： 1766401

Computed Properties

• Exact Mass: 160.06700
• Monoisotopic Mass: 160.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.1
• Topological Polar Surface Area: 76.4

Experimental Properties

• Color/Form: White powder
• Density: 1.694
• Melting Point: 77.0 to 81.0 deg-C
• Boiling Point: 295.535°C at 760 mmHg
• Flash Point: 132.535°C
• Refractive Index: 1.696
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 76.38000
• LogP: 0.41060
• Solubility: Not determined

1-Allyl-3-(2-hydroxyethyl)-2-thiourea Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：YR7913000
• Hazardous Material Identification：
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas Thioureas
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas
• Natural Products and Extracts Flavors and Fragrances Flavor and Fragrance Intermediates
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Solvents and Organic Chemicals Organic Compounds